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Compound of Interest

Compound Name: 4-Hexyl-2-methoxy-1,3-dioxolane

Cat. No.: B1374735

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 4-Hexyl-2-
methoxy-1,3-dioxolane, including its chemical structure, physical properties, and a
representative synthetic protocol. Due to the limited availability of extensive biological data, this
document focuses on the fundamental chemical characteristics of the molecule.

Chemical Structure and Properties

4-Hexyl-2-methoxy-1,3-dioxolane is a cyclic acetal. The core of the molecule is a 1,3-
dioxolane ring, which is substituted with a hexyl group at the 4th position and a methoxy group
at the 2nd position. The presence of two chiral centers at positions 2 and 4 indicates the
potential for stereoisomerism (cis/trans isomers).

Table 1: Chemical and Physical Properties of 4-Hexyl-2-methoxy-1,3-dioxolane
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Property Value

Molecular Formula C10H2003

Molecular Weight 188.26 g/mol

Appearance Colorless liquid (predicted)

Not precisely documented, but expected to be in

Boiling Point o
the range of similar acetals.
o Expected to be soluble in organic solvents and
Solubility o
have low solubility in water.
CAS Number 86333-33-3

Synthesis of 4-Hexyl-2-methoxy-1,3-dioxolane

A common and efficient method for the synthesis of 4-Hexyl-2-methoxy-1,3-dioxolane
involves the acid-catalyzed reaction of 1,2-octanediol with trimethyl orthoformate.

Materials:

e 1,2-Octanediol

o Trimethyl orthoformate

e Acid catalyst (e.g., p-toluenesulfonic acid)

e Anhydrous solvent (e.g., dichloromethane or toluene)

» Sodium bicarbonate solution (for quenching)

¢ Anhydrous magnesium sulfate (for drying)

o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)
 Purification apparatus (e.g., distillation setup or flash chromatography system)

Procedure:
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» To a solution of 1,2-octanediol in the chosen anhydrous solvent, add trimethyl orthoformate.
» Add a catalytic amount of the acid catalyst to the reaction mixture.

e The reaction mixture is then typically heated to reflux and monitored by a suitable technique
(e.g., thin-layer chromatography or gas chromatography) until the starting material is
consumed.

e Upon completion, the reaction is cooled to room temperature and quenched by the addition
of a mild base, such as a saturated aqueous solution of sodium bicarbonate.

e The organic layer is separated, washed with brine, and dried over an anhydrous drying agent
like magnesium sulfate.

e The solvent is removed under reduced pressure.

e The crude product is purified by distillation or flash column chromatography to yield the pure
4-Hexyl-2-methoxy-1,3-dioxolane.

Mandatory Visualization

The following diagram illustrates the synthetic pathway for 4-Hexyl-2-methoxy-1,3-dioxolane.

1,2-Octanediol

Trimethyl Orthoformate 4-Hexyl-2-methoxy-1,3-dioxolane
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Caption: Synthetic pathway of 4-Hexyl-2-methoxy-1,3-dioxolane.
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Potential Applications

While specific applications in drug development are not widely documented, the chemical
structure of 4-Hexyl-2-methoxy-1,3-dioxolane suggests potential utility in the following areas:

o Fragrance and Flavor Industry: The molecule has been identified as a potential fragrance

ingredient.

e Protecting Group Chemistry: The 1,3-dioxolane moiety can serve as a protecting group for
1,2-diols in multi-step organic syntheses. The acetal is stable under basic and neutral
conditions and can be readily removed under acidic conditions.

» Chiral Building Block: As a chiral molecule, it could potentially be used as a starting material
or intermediate in the synthesis of more complex chiral molecules.

Further research is required to fully elucidate the biological activity and potential therapeutic
applications of 4-Hexyl-2-methoxy-1,3-dioxolane.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 4-Hexyl-2-methoxy-1,3-
dioxolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1374735#4-hexyl-2-methoxy-1-3-dioxolane-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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